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Compound of Interest

Compound Name: Barium titanium oxide

CAS No.: 12047-27-7

Cat. No.: B083910 Get Quote

Introduction: Beyond Compliance
As researchers, we often treat Barium Titanate (BaTiO3) as a benign ceramic due to its

insolubility in water and its ubiquity in capacitors. However, from a waste management

perspective, this assumption is a liability.[1] While BaTiO3 is chemically stable in neutral pH, it

is acid-soluble.[1] This specific chemical property is the linchpin of its regulatory classification.

When BaTiO3 enters a landfill, the acidic environment (mimicked by the EPA’s TCLP test) can

liberate Barium ions (

), which are highly cardiotoxic.[1] Therefore, the disposal of Barium Titanate is not just about
clearing your bench; it is about preventing heavy metal leaching into groundwater.[1]

This guide provides a self-validating protocol to handle BaTiO3 waste, ensuring you protect

both your laboratory's compliance standing and the environment.[1]

Hazard Identification & Regulatory Framework
Before disposal, you must understand the material's behavior under regulatory testing

conditions.[1]

The "Acid Solubility" Trap
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Many MSDS list BaTiO3 as "insoluble." However, the Resource Conservation and Recovery

Act (RCRA) mandates the Toxicity Characteristic Leaching Procedure (TCLP) to determine if a

waste is hazardous.[1] The TCLP uses an acetic acid solution (pH ~2.8 or ~4.9). Under these

conditions, BaTiO3 can release Barium.

The Rule: If the leachate contains

100.0 mg/L of Barium, the waste is Hazardous (EPA Code D005).[1]

Key Data Summary
Parameter Value / Description Regulatory Relevance

Chemical Formula BaTiO3 Heavy Metal Compound

CAS Number 12047-27-7 Identifier for inventory

RCRA Code D005 (Barium)
Hazardous Waste

Classification

TCLP Limit 100.0 mg/L
Threshold for Hazardous

Waste

Solubility
Insoluble in water; Soluble in

strong acids
Determines leaching potential

Physical State White powder / Nanoparticles
Inhalation hazard

(Nanoparticles require HEPA)

Waste Classification Logic (Decision Tree)
Do not guess. Use this logic flow to determine if your waste is "Hazardous" or "Non-

Hazardous."

Note: In 95% of R&D settings, it is more cost-effective to treat BaTiO3 as hazardous waste than

to pay for analytical testing to prove otherwise.[1][2]
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Figure 1: Decision logic for classifying Barium Titanate waste.[3] The "Skip Test" path is the

standard operational procedure for most laboratories to ensure safety margins.[1]

Operational Disposal Protocol
This protocol is designed to be a "Self-Validating System." If you follow the labeling and

containment steps, the waste stream automatically complies with safety inspections.[1]

A. Solid Waste (Powders, Sintered Pellets, Debris)[1]
Containment:

Use a Wide-Mouth HDPE (High-Density Polyethylene) jar.[1] Avoid glass for heavy metal

waste to prevent breakage during transport.
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Why HDPE? It is chemically resistant and impact-tolerant.

Nanoparticle Specifics:

If handling BaTiO3 nanoparticles (<100 nm), the waste container must be kept inside a

fume hood or biosafety cabinet during filling.[1]

Double-bag any contaminated wipes or weighing boats in 6-mil polyethylene bags before

placing them in the rigid container.[1] This prevents "puffing" of toxic dust when the

container is reopened.

Labeling (The Critical Step):

Label must read: "HAZARDOUS WASTE - Solid Toxic Inorganic."

Explicitly list constituents: "Barium Titanate (100%)."

Add the hazard code: "D005."

Self-Check: If a firefighter walked in, could they identify the risk in 5 seconds?

B. Liquid Suspensions (Slurries, Wash Solvents)
NEVER pour BaTiO3 suspensions down the sink. The solids will settle in the P-trap, creating a

concentrated toxic sludge that will eventually leach into the municipal water system.[1]

Segregation:

Collect all mother liquors, wash solvents, and slurries in a dedicated "Heavy Metal Liquid

Waste" carboy.[1]

Stabilization (Optional but Recommended):

If you have large volumes of aqueous slurry, allow the BaTiO3 to settle for 24-48 hours.[1]

Decant the supernatant (liquid) into the liquid waste stream.

Scrape the wet solid sludge into the Solid Waste container (Method A). This reduces the

volume of expensive liquid waste disposal.
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Decontamination & Spill Response
Accidents happen. Your response determines the safety outcome.

Small Dry Spills: Do not dry sweep. This generates airborne dust (inhalation hazard).[4]

Protocol: Cover with wet paper towels to dampen the powder. Wipe up and dispose of

towels in the D005 solid waste container.

Glassware Cleaning:

Rinse glassware with a dilute acid (e.g., 5% Acetic Acid or HCl) to solubilize trace BaTiO3

residues, collecting this rinseate as hazardous liquid waste.[1]

Follow with a triple water rinse.

Workflow Visualization: Lab to Pickup

Waste Generation Segregation
(Solid vs Liquid)

Containment
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(Secondary Containment)

Max 1 Year EHS / Vendor Pickup
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Figure 2: The physical lifecycle of BaTiO3 waste. Note that "Satellite Accumulation" areas must

have secondary containment (a tray) to capture leaks.

References
U.S. Government Publishing Office. (2023). 40 CFR § 261.24 - Toxicity characteristic (Table

1). Electronic Code of Federal Regulations. [Link]1]

U.S. Environmental Protection Agency (EPA). (2022). SW-846 Test Method 1311: Toxicity

Characteristic Leaching Procedure. EPA.gov. [Link]1]

National Institute for Occupational Safety and Health (NIOSH). (2019). Barium: Method

7056. NIOSH Manual of Analytical Methods. [Link]1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.materion.com/de/resources/environmental-health--safety/safety-data-sheets/DownloadSds?sdsId=1CI_BARIUM%20TITANATE%20(BATIO3)_SDS-US_English.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://www.benchchem.com/product/b083910?utm_src=pdf-body-img
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24[
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://www.epa.gov/hw-sw846/sw-846-test-method-1311-toxicity-characteristic-leaching-procedure[
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://www.cdc.gov/niosh/nmam/pdf/7056.pdf[
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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